Cas no 58901-10-3 (5,6-dimethyl-1,2,3-benzothiadiazole)

• Product Name: 5,6-dimethyl-1,2,3-benzothiadiazole
• CAS No: 58901-10-3
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 1614914
• PubChem ID: 186722
• Update Time: 2025-04-21

5,6-dimethyl-1,2,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-1,2,3-benzothiadiazole
• 1,2,3-Benzothiadiazole, 5,6-dimethyl-
• DTXSID50207643
• 5,6-Dimethylbenzo[d][1,2,3]thiadiazole
• 58901-10-3

• Inchi： 1S/C8H8N2S/c1-5-3-7-8(4-6(5)2)11-10-9-7/h3-4H,1-2H3
• InChI Key： LVOKRXRSQIWJBT-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C(C)=CC=2N=N1

Computed Properties

• Exact Mass: 164.04094
• Monoisotopic Mass: 164.040819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 2.6

Experimental Properties

• Density: 1.243
• Boiling Point: 266.7°C at 760 mmHg
• Flash Point: 114.1°C
• Refractive Index: 1.652
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles